Tert-Butylhydroquinone Tert-Butylhydroquinone Tert-butylhydroquinone appears as white to light tan crystalline powder or a fine beige powder. Very slight aromatic odor. (NTP, 1992)
2-tert-butylhydroquinone is a member of the class of hydroquinones in which one of the ring hydrogens of hydroquinone is replaced by a tert-butyl group. It has a role as a food antioxidant.
2-Tert-butyl-1, 4-benzenediol, also known as MTBHQ or 2-tertiary-butylhydroquinone, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 2-Tert-butyl-1, 4-benzenediol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Outside of the human body, 2-tert-butyl-1, 4-benzenediol can be found in fats and oils. This makes 2-tert-butyl-1, 4-benzenediol a potential biomarker for the consumption of this food product. 2-Tert-butyl-1, 4-benzenediol is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 1948-33-0
VCID: VC0544641
InChI: InChI=1S/C10H14O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6,11-12H,1-3H3
SMILES: CC(C)(C)C1=C(C=CC(=C1)O)O
Molecular Formula: C10H14O2
Molecular Weight: 166.22 g/mol

Tert-Butylhydroquinone

CAS No.: 1948-33-0

Inhibitors

VCID: VC0544641

Molecular Formula: C10H14O2

Molecular Weight: 166.22 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Tert-Butylhydroquinone - 1948-33-0

CAS No. 1948-33-0
Product Name Tert-Butylhydroquinone
Molecular Formula C10H14O2
Molecular Weight 166.22 g/mol
IUPAC Name 2-tert-butylbenzene-1,4-diol
Standard InChI InChI=1S/C10H14O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6,11-12H,1-3H3
Standard InChIKey BGNXCDMCOKJUMV-UHFFFAOYSA-N
SMILES CC(C)(C)C1=C(C=CC(=C1)O)O
Canonical SMILES CC(C)(C)C1=C(C=CC(=C1)O)O
Appearance Solid powder
Boiling Point 563 °F at 760 mm Hg (NTP, 1992)
273.0 °C
295 °C
Colorform White to light tan crystalline powder or a fine beige powder
White crystalline solid
Density 1.05 (NTP, 1992)
1.05
Flash Point 340 °F (NTP, 1992)
171 °C (340 °F) - closed cup
Melting Point 261 to 264 °F (NTP, 1992)
128.0 °C
126.5-128.5 °C
127-129°C
Physical Description Tert-butylhydroquinone appears as white to light tan crystalline powder or a fine beige powder. Very slight aromatic odor. (NTP, 1992)
DryPowder, Liquid
White crystalline solid having a characteristic odour
Solid
Description Tert-butylhydroquinone appears as white to light tan crystalline powder or a fine beige powder. Very slight aromatic odor. (NTP, 1992)
2-tert-butylhydroquinone is a member of the class of hydroquinones in which one of the ring hydrogens of hydroquinone is replaced by a tert-butyl group. It has a role as a food antioxidant.
2-Tert-butyl-1, 4-benzenediol, also known as MTBHQ or 2-tertiary-butylhydroquinone, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 2-Tert-butyl-1, 4-benzenediol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Outside of the human body, 2-tert-butyl-1, 4-benzenediol can be found in fats and oils. This makes 2-tert-butyl-1, 4-benzenediol a potential biomarker for the consumption of this food product. 2-Tert-butyl-1, 4-benzenediol is a potentially toxic compound.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life Stable under recommended storage conditions.
Solubility less than 1 mg/mL at 66° F (NTP, 1992)
Practically insoluble in water; soluble in ethanol
In water, 2000 mg/L at 30 °C (Shake-flask method)
Solubility in fats and food-grade solvents is good
(at 25 °C): less than 1% in water, 60% in ethanol, 60% in ethyl acetate, 10% in glyceryl monooleate, 10% in cottonseed oil, 10% in corn oil, 10% in soybean oil, 30% in propylene glycol, 5% in safflower oil
Soluble in acetone, alcohol, ethyl acetate
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 2-tert-butylhydroquinone
2-tertiary-butylhydroquinone
mono-tert-butylhydroquinone
monotertiary butyl hydroquinone
MTBHQ
TBHQ
tert-butylhydroquinone
Vapor Density 5.73 (NTP, 1992) (Relative to Air)
5.73 (Air = 1)
Vapor Pressure less than 1 mm Hg at 68 °F (NTP, 1992)
3.2X10-5 mm Hg at 25 °C (est)
Reference 1: Bavol D, Economou A, Zima J, Barek J, Dejmkova H. Simultaneous determination of tert-butylhydroquinone, propyl gallate, and butylated hydroxyanisole by flow-injection analysis with multiple-pulse amperometric detection. Talanta. 2018 Feb 1;178:231-236. doi: 10.1016/j.talanta.2017.09.032. Epub 2017 Sep 12. PubMed PMID: 29136816.
2: Li J, Bi Y, Yang H, Wang D. Antioxidative Properties and Interconversion of tert-Butylhydroquinone and tert-Butylquinone in Soybean Oils. J Agric Food Chem. 2017 Dec 6;65(48):10598-10603. doi: 10.1021/acs.jafc.7b04517. Epub 2017 Nov 21. PubMed PMID: 29129059.
3: Takeda M, Oyama K, Kamemura N, Kanemaru K, Yuasa K, Yokoigawa K, Oyama Y. Change in plasma membrane potential of rat thymocytes by tert-butylhydroquinone, a food additive: Possible risk on lymphocytes. Food Chem Toxicol. 2017 Nov;109(Pt 1):296-301. doi: 10.1016/j.fct.2017.09.017. Epub 2017 Sep 9. PubMed PMID: 28899772.
4: Bai J, Yu XJ, Liu KL, Wang FF, Li HB, Shi XL, Zhang Y, Huo CJ, Li X, Gao HL, Qi J, Liu JJ, Zhu GQ, Chen WS, Cui W, Kang YM. Tert-butylhydroquinone attenuates oxidative stress and inflammation in hypothalamic paraventricular nucleus in high salt-induced hypertension. Toxicol Lett. 2017 Nov 5;281:1-9. doi: 10.1016/j.toxlet.2017.08.018. Epub 2017 Aug 24. PubMed PMID: 28844481.
5: Bai J, Yu XJ, Liu KL, Wang FF, Jing GX, Li HB, Zhang Y, Huo CJ, Li X, Gao HL, Qi J, Kang YM. Central administration of tert-butylhydroquinone attenuates hypertension via regulating Nrf2 signaling in the hypothalamic paraventricular nucleus of hypertensive rats. Toxicol Appl Pharmacol. 2017 Oct 15;333:100-109. doi: 10.1016/j.taap.2017.08.012. Epub 2017 Aug 24. PubMed PMID: 28842207.
6: Danielli NM, Trevisan R, Mello DF, Fischer K, Deconto VS, Bianchini A, Bainy ACD, Dafre AL. Contrasting effects of a classic Nrf2 activator, tert-butylhydroquinone, on the glutathione-related antioxidant defenses in Pacific oysters, Crassostrea gigas. Mar Environ Res. 2017 Sep;130:142-149. doi: 10.1016/j.marenvres.2017.07.020. Epub 2017 Jul 22. PubMed PMID: 28764960.
7: Xu W, Li F, Xu Z, Sun B, Cao J, Liu Y. Tert-butylhydroquinone protects PC12 cells against ferrous sulfate-induced oxidative and inflammatory injury via the Nrf2/ARE pathway. Chem Biol Interact. 2017 Aug 1;273:28-36. doi: 10.1016/j.cbi.2017.05.021. Epub 2017 Jun 2. PubMed PMID: 28583816.
8: Li J, Bi Y, Sun S, Peng D. Simultaneous analysis of tert-butylhydroquinone, tert-butylquinone, butylated hydroxytoluene, 2-tert-butyl-4-hydroxyanisole, 3-tert-butyl-4-hydroxyanisole, α-tocopherol, γ-tocopherol, and δ-tocopherol in edible oils by normal-phase high performance liquid chromatography. Food Chem. 2017 Nov 1;234:205-211. doi: 10.1016/j.foodchem.2017.04.176. Epub 2017 May 2. PubMed PMID: 28551227.
9: Zhou NQ, Liu N, Li P, Ping S, Peng QS, Shi WD. Tert-butylhydroquinone promotes angiogenesis and improves heart functions in rats after myocardial infarction. Clin Exp Hypertens. 2017;39(5):402-408. doi: 10.1080/10641963.2016.1259322. Epub 2017 May 23. PubMed PMID: 28534651.
10: Shintyapina AB, Vavilin VA, Safronova OG, Lyakhovich VV. The gene expression profile of a drug metabolism system and signal transduction pathways in the liver of mice treated with tert-butylhydroquinone or 3-(3'-tert-butyl-4'-hydroxyphenyl)propylthiosulfonate of sodium. PLoS One. 2017 May 3;12(5):e0176939. doi: 10.1371/journal.pone.0176939. eCollection 2017. PubMed PMID: 28467491; PubMed Central PMCID: PMC5415222.
11: Guo Y, Guo Y, Xie Y, Cheng Y, Qian H, Yao W. Regeneration of tert-butylhydroquinone by tea polyphenols. Food Res Int. 2017 May;95:1-8. doi: 10.1016/j.foodres.2017.02.009. Epub 2017 Feb 20. PubMed PMID: 28395816.
12: Tusi SK, Manesh TE, Fathollahi MS, Bagherian A. Can tert-butylhydroquinone improve the healing of extracted tooth socket in rats? Dent Res J (Isfahan). 2017 Jan-Feb;14(1):8-12. PubMed PMID: 28348611; PubMed Central PMCID: PMC5356394.
13: Zagorski JW, Maser TP, Liby KT, Rockwell CE. Nrf2-Dependent and -Independent Effects of tert-Butylhydroquinone, CDDO-Im, and H(2)O(2) in Human Jurkat T Cells as Determined by CRISPR/Cas9 Gene Editing. J Pharmacol Exp Ther. 2017 May;361(2):259-267. doi: 10.1124/jpet.116.238899. Epub 2017 Mar 9. PubMed PMID: 28280124; PubMed Central PMCID: PMC5399638.
14: Monteiro TO, Tanaka AA, Damos FS, Luz RC. Photoelectrochemical determination of tert-butylhydroquinone in edible oil samples employing CdSe/ZnS quantum dots and LiTCNE. Food Chem. 2017 Jul 15;227:16-21. doi: 10.1016/j.foodchem.2017.01.089. Epub 2017 Jan 18. PubMed PMID: 28274417.
15: Zeng XP, Li XJ, Zhang QY, Liu QW, Li L, Xiong Y, He CX, Wang YF, Ye QF. Tert-Butylhydroquinone Protects Liver Against Ischemia/Reperfusion Injury in Rats Through Nrf2-Activating Anti-Oxidative Activity. Transplant Proc. 2017 Mar;49(2):366-372. doi: 10.1016/j.transproceed.2016.12.008. PubMed PMID: 28219600.
16: Jin XL, Wang K, Liu L, Liu HY, Zhao FQ, Liu JX. Nuclear factor-like factor 2-antioxidant response element signaling activation by tert-butylhydroquinone attenuates acute heat stress in bovine mammary epithelial cells. J Dairy Sci. 2016 Nov;99(11):9094-9103. doi: 10.3168/jds.2016-11031. Epub 2016 Aug 31. PubMed PMID: 27592432.
17: Liu C, Li J, Bi Y, Wang X, Sun S, Yang G. Thermal Losses of Tertiary Butylhydroquinone (TBHQ) and Its Effect on the Qualities of Palm Oil. J Oleo Sci. 2016 Sep 1;65(9):739-48. doi: 10.5650/jos.ess16041. Epub 2016 Jul 29. PubMed PMID: 27477072.
18: Xu BC, Long HB, Luo KQ. Tert-butylhydroquinone lowers blood pressure in AngII-induced hypertension in mice via proteasome-PTEN-Akt-eNOS pathway. Sci Rep. 2016 Jul 20;6:29589. doi: 10.1038/srep29589. PubMed PMID: 27435826; PubMed Central PMCID: PMC4951646.
19: Shi X, Li Y, Hu J, Yu B. Tert-butylhydroquinone attenuates the ethanol-induced apoptosis of and activates the Nrf2 antioxidant defense pathway in H9c2 cardiomyocytes. Int J Mol Med. 2016 Jul;38(1):123-30. doi: 10.3892/ijmm.2016.2605. Epub 2016 May 25. PubMed PMID: 27220726; PubMed Central PMCID: PMC4899004.
20: Zhang S, Tian M, Li J, Han P, Huang Q, Lyu H. [Influence of tert-butylhydroquinone on the islets function and expression of HO-1 and VEGF in retina of type 2 diabetic rats]. Zhonghua Yan Ke Za Zhi. 2016 May;52(5):373-81. doi: 10.3760/cma.j.issn.0412-4081.2016.05.012. Chinese. PubMed PMID: 27220712.
PubChem Compound 16043
Last Modified Nov 11 2021
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